Cas no 106868-94-4 (1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis-)

• Product Name: 1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis-
• CAS No: 106868-94-4
• MF: C₁₇H₂₀O₄
• MW: 288.338305473328
• CID: 1181423
• Update Time: 2024-08-03

1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis-
• 1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- (9CI)

• Inchi： 1S/C17H20O4/c1-9-6-10(2)17(15(21)8-12(4)19)13(5)16(9)14(20)7-11(3)18/h6H,7-8H2,1-5H3
• InChI Key： DRBSJZZAAHNFOO-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(=O)C)=C(C)C=C(C)C(C(=O)CC(=O)C)=C1C

Computed Properties

• Exact Mass: 288.1362

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 460.7±45.0 °C(Predicted)
• PSA: 68.28
• pka: 8.38±0.46(Predicted)